Cas no 476665-28-8 (N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide)
N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide
- (Z)-N-butyl-2-(5-(4-ethoxybenzylidene)-4-oxo-2-thioxothiazolidin-3-yl)acetamide
- 3-Thiazolidineacetamide, N-butyl-5-[(4-ethoxyphenyl)methylene]-4-oxo-2-thioxo-
- AKOS002227124
- 476665-28-8
- F0750-0126
- N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide
-
- Inchi: 1S/C18H22N2O3S2/c1-3-5-10-19-16(21)12-20-17(22)15(25-18(20)24)11-13-6-8-14(9-7-13)23-4-2/h6-9,11H,3-5,10,12H2,1-2H3,(H,19,21)
- InChI Key: VIJSKPJDIQIGOX-UHFFFAOYSA-N
- SMILES: S1C(=CC2=CC=C(OCC)C=C2)C(=O)N(CC(NCCCC)=O)C1=S
Computed Properties
- Exact Mass: 378.10718492g/mol
- Monoisotopic Mass: 378.10718492g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 8
- Complexity: 528
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 116Ų
N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F0750-0126-2μmol |
N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
476665-28-8 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F0750-0126-5μmol |
N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
476665-28-8 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0750-0126-10μmol |
N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
476665-28-8 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0750-0126-20μmol |
N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
476665-28-8 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F0750-0126-1mg |
N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
476665-28-8 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F0750-0126-2mg |
N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
476665-28-8 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F0750-0126-3mg |
N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
476665-28-8 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F0750-0126-4mg |
N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
476665-28-8 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F0750-0126-5mg |
N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
476665-28-8 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F0750-0126-10mg |
N-butyl-2-[(5Z)-5-[(4-ethoxyphenyl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]acetamide |
476665-28-8 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide Related Literature
-
Prajwalita Das,Kiyoteru Niina,Tomoya Hiromura,Etsuko Tokunaga,Norimichi Saito Chem. Sci., 2018,9, 4931-4936
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
Additional information on N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide
Comprehensive Analysis of N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide (CAS No. 476665-28-8)
N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide (CAS No. 476665-28-8) is a synthetic organic compound belonging to the thiazolidinone class, which has garnered significant attention in pharmaceutical and biochemical research due to its unique structural features and potential applications. The compound's intricate name reflects its complex molecular architecture, featuring a thiazolidinone core with a butylacetamide side chain and a (5Z)-5-(4-ethoxyphenyl)methylidene substituent. Researchers are particularly interested in its sulfanylidene group, which may contribute to its reactivity and biological activity.
In recent years, the demand for thiazolidinone derivatives has surged, driven by their diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer effects. The Z-configuration of the methylidene group in this compound is critical for its stereochemical stability and interaction with biological targets. With the rise of AI-driven drug discovery, compounds like N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide are being computationally screened for potential therapeutic applications, aligning with the growing trend of precision medicine and targeted therapy.
The synthesis of CAS No. 476665-28-8 involves multi-step organic reactions, often starting from 4-ethoxyphenyl precursors and incorporating thiazolidinone ring formation strategies. Its acetamide moiety enhances solubility, making it suitable for formulation studies. Researchers frequently inquire about its structure-activity relationship (SAR), particularly how modifications to the butyl or ethoxyphenyl groups affect its bioactivity. This aligns with the broader scientific community's focus on molecular optimization for drug development.
From an industrial perspective, N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide is often discussed in the context of green chemistry and sustainable synthesis. Questions about its biodegradability and eco-friendly production methods are increasingly common, reflecting global shifts toward environmentally conscious research. Analytical techniques like HPLC, NMR, and mass spectrometry are essential for characterizing its purity and confirming its Z-isomer configuration.
In conclusion, CAS No. 476665-28-8 represents a compelling case study in modern medicinal chemistry, bridging traditional synthetic approaches with cutting-edge computational modeling. Its versatility and potential applications in drug discovery make it a subject of ongoing investigation, particularly in the era of personalized healthcare and high-throughput screening. Future research may explore its derivatives for niche therapeutic areas, further solidifying its relevance in scientific literature.
476665-28-8 (N-butyl-2-(5Z)-5-(4-ethoxyphenyl)methylidene-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)